Cas no 2680806-26-0 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid
• CAS No: 2680806-26-0
• MF: C₂₄H₂₁N₃O₈S
• MW: 511.503844976425
• CID: 6347667
• PubChem ID: 165936043
• Update Time: 2025-07-19

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737449
• 2680806-26-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid

• Inchi： 1S/C24H21N3O8S/c1-26(21-11-10-15(12-22(21)27(31)32)36(33,34)25-13-23(28)29)24(30)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,25H,13-14H2,1H3,(H,28,29)
• InChI Key： IDHFLNDWUHNCKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 511.10493581g/mol
• Monoisotopic Mass: 511.10493581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 167Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid

Introduction to 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid (CAS No. 2680806-26-0)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid (CAS No. 2680806-26-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and benzenesulfonamide, featuring a unique combination of functional groups that confer it with specific chemical and biological properties. The compound's structure includes a fluorene moiety, a methoxy carbonyl group, an amino group, and a nitrobenzenesulfonamide moiety, all of which contribute to its potential applications in drug development and chemical synthesis.

The fluorene core is a tricyclic aromatic hydrocarbon that is widely used in the synthesis of various pharmaceuticals and materials due to its stability and ability to form rigid structures. The methoxy carbonyl group (also known as a methoxycarbonyl or methyl ester) is a common functional group in organic chemistry, often used to protect carboxylic acids during multi-step syntheses. The amino group is essential for forming amide bonds, which are crucial in the structure of peptides and proteins. The nitrobenzenesulfonamide moiety is particularly interesting due to its potential for modulating biological activity through interactions with specific receptors or enzymes.

Recent studies have highlighted the potential of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and analgesic properties. These findings suggest that the compound may have potential as a lead molecule for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid has been studied for its use as a synthetic intermediate in the preparation of more complex molecules. Its unique combination of functional groups makes it a valuable building block in organic synthesis, particularly in the context of combinatorial chemistry and high-throughput screening. This versatility has led to its use in the development of novel materials and pharmaceuticals, further expanding its applications beyond traditional medicinal chemistry.

The synthesis of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid typically involves multiple steps, each carefully designed to introduce the desired functional groups while maintaining the integrity of the molecule. Key synthetic routes include the formation of the fluorene core, the introduction of the methoxy carbonyl group via esterification reactions, and the attachment of the amino and nitrobenzenesulfonamide moieties through amide coupling and sulfonation reactions, respectively. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

From a biological perspective, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid has been evaluated for its pharmacological properties using both in vitro and in vivo models. Studies have demonstrated that the compound exhibits selective binding to specific receptors or enzymes, which is crucial for its therapeutic efficacy. For example, research conducted at a leading pharmaceutical institute has shown that the compound can effectively inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for further drug development.

The safety profile of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid has also been extensively studied. Preclinical toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials, where its safety and efficacy can be further evaluated in human subjects.

In conclusion, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-nitrobenzenesulfonamido]acetic acid (CAS No. 2680806-26-0) is a multifunctional compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as anti-inflammatory therapy and pain management. Ongoing research continues to explore its full range of applications, contributing to advancements in both basic science and clinical practice.